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Compound of Interest

Compound Name: 3,5-Dimethylaniline

Cat. No.: B087155

Technical Support Center: 3,5-Dimethylaniline

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the safe handling and storage of 3,5-Dimethylaniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,5-Dimethylaniline?

Al: 3,5-Dimethylaniline is a toxic substance that can be harmful if swallowed, inhaled, or
absorbed through the skin.[1][2] It is classified as an acute oral, dermal, and inhalation toxicant
(Category 3).[1] Prolonged or repeated exposure may cause damage to organs.[1] It is also
suspected of causing cancer and is toxic to aquatic life with long-lasting effects.[3][4] Heavy
exposure can lead to methemoglobinemia, which reduces the blood's ability to carry oxygen.[5]

Q2: What personal protective equipment (PPE) is required when handling 3,5-
Dimethylaniline?

A2: When handling 3,5-Dimethylaniline, it is essential to wear appropriate personal protective
equipment. This includes chemical-resistant gloves, safety goggles or a face shield, and
protective clothing to prevent skin contact.[2] In situations with a potential for vapor exposure, a
respirator with an organic vapor cartridge should be used.[2] Always work in a well-ventilated
area, preferably under a chemical fume hood.[3][6]
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Q3: How should I properly store 3,5-Dimethylaniline?

A3: Store 3,5-Dimethylaniline in a cool, dry, and well-ventilated area away from direct sunlight
and sources of ignition.[2][7] Containers should be kept tightly closed to prevent contamination
and evaporation.[2][7] It is recommended to store it separately from incompatible materials
such as strong oxidants, acids, acid anhydrides, acid chlorides, and halogens.[6][8] The
storage area should not have drain or sewer access.[6]

Q4: What should | do in case of a spill?

A4: For a small spill, absorb the liquid with an inert material like sand, vermiculite, or earth, and
place it in a suitable, closed container for disposal.[6][9] For a large spill, evacuate the area and
ensure adequate ventilation.[1] Remove all sources of ignition and use non-sparking tools for
cleanup.[6][9] Prevent the spill from entering drains or waterways.[3][6]

Q5: What are the signs of exposure to 3,5-Dimethylaniline?

A5: Signs of exposure can include skin, eye, and respiratory system irritation.[7] More severe
exposure can lead to headache, drowsiness, cyanosis (bluish discoloration of the skin),
confusion, and convulsions.[5]

Quantitative Data
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Property Value Source

Colorless to pale yellow or
Appearance T [51[71110]
dark brown oily liquid.[5][7][10]

Molecular Formula C8H11N [7]
Molecular Weight 121.18 g/mol [10]
Boiling Point 193-195 °C [7]
Melting Point 25°C [10]
Flash Point 93 °C [5]
Specific Gravity 0.956 (Water = 1) [10]
Vapor Density 4.17 (Air=1) [10]
Water Solubility <0.1 g/100 mL at 19 °C [7]

Experimental Protocols
Spill Cleanup Protocol

Objective: To safely clean and decontaminate a spill of 3,5-Dimethylaniline.
Materials:

» Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, face
shield, lab coat, and a respirator with an organic vapor cartridge.

 Inert absorbent material (e.g., sand, vermiculite, dry sand, or earth).
¢ Non-sparking tools (e.g., plastic scoop or shovel).

o Sealable waste disposal container, properly labeled.

e Soap and water.

Procedure:
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o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated. If the spill is large, work upwind.

e Don PPE: Put on all required personal protective equipment.

o Contain the Spill: For larger spills, create a dike around the spill using an inert absorbent
material to prevent it from spreading.

o Absorb the Spill: Carefully cover the spill with an inert absorbent material.[6][9]

o Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a
labeled, sealable waste container.[6][9]

o Decontaminate the Area: Wash the spill area thoroughly with soap and water.

» Dispose of Waste: Dispose of the waste container and any contaminated PPE according to
local, state, and federal regulations.

o Personal Decontamination: Remove and wash contaminated clothing before reuse.[1] Wash
hands and any exposed skin thoroughly with soap and water.

Emergency First Aid Protocol

Objective: To provide immediate first aid for exposure to 3,5-Dimethylaniline.
Procedure:

« Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

[31[7]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with
plenty of soap and water.[6] Seek medical attention if irritation persists.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[6][8]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][6] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][6]

Visualizations
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Initial Assessment

3,5-Dimethylaniline Spill Occurs

Assess Spill Size
Large
Large Spill Respopse
\ 4
Evacuate Area
Y
Ensure Ventilation & Remove Ignition Sources Small
\
Don Full PPE (including respirator)
Sma]l Spill Response
\ 4 \ 4
Contain Spill with Dike Don Appropriate PPE
\ 4 Y
Absorb with Inert Material Absorb with Inert Material
\ 4 Y
Collect Waste in Labeled Container Collect Waste in Labeled Container
\ 4 \ 4
Decontaminate Area Decontaminate Area
\ 4 \ 4
Dispose of Waste Properly Dispose of Waste Properly

Post-Cleanup
\

)/

Click to download full resolution via product page

Caption: Decision workflow for responding to a 3,5-Dimethylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087155#safe-handling-and-storage-procedures-for-3-
5-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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